Cas no 1310228-42-2 (4-(2-bromopropyl)-1,2-difluorobenzene)

• Product Name: 4-(2-bromopropyl)-1,2-difluorobenzene
• CAS No: 1310228-42-2
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 5948065
• PubChem ID: 79017798
• Update Time: 2025-10-05

4-(2-bromopropyl)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-1,2-difluorobenzene
• EN300-1897463
• 1310228-42-2
• AKOS017551974

• Inchi： 1S/C9H9BrF2/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5-6H,4H2,1H3
• InChI Key： VYEBEZQJEXYETR-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-bromopropyl)-1,2-difluorobenzene

4-(2-Bromopropyl)-1,2-Difluorobenzene (CAS 1310228-42-2): Properties, Applications, and Industry Insights

4-(2-Bromopropyl)-1,2-difluorobenzene (CAS 1310228-42-2) is a specialized organobromine compound with significant potential in pharmaceutical and materials science applications. This difluorobenzene derivative features a unique molecular structure combining aromatic fluorine substitution with an aliphatic bromine side chain, making it valuable for cross-coupling reactions and medicinal chemistry applications.

The compound's molecular formula C₉H₉BrF₂ and molecular weight of 235.07 g/mol place it among important building blocks for drug discovery. Researchers particularly value the bromopropyl group for its reactivity in palladium-catalyzed coupling reactions, while the difluorobenzene core contributes to metabolic stability in potential drug candidates. Current literature suggests growing interest in this compound for developing kinase inhibitors and PET radiotracer precursors.

In material science applications, 4-(2-bromopropyl)-1,2-difluorobenzene serves as a precursor for liquid crystal materials and organic semiconductors. The fluorine atoms enhance thermal stability and electronic properties, while the bromine functionality allows for further molecular elaboration. Recent studies highlight its potential in creating OLED materials with improved efficiency and color purity.

The synthesis of CAS 1310228-42-2 typically involves bromination of corresponding propyl precursors or nucleophilic substitution reactions. Process optimization remains an active research area, with particular focus on improving yields and reducing heavy metal catalysts. Analytical characterization commonly employs NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis to ensure quality standards for research applications.

Market trends indicate growing demand for fluorinated aromatic compounds like 4-(2-bromopropyl)-1,2-difluorobenzene, driven by expanding pharmaceutical pipelines and advanced material development. Industry analysts project compound annual growth rates exceeding 6% for similar fine chemicals through 2028. The compound's stability under various conditions and compatibility with common organic solvents contribute to its versatility in industrial applications.

Environmental and handling considerations for 1310228-42-2 follow standard protocols for organobromine compounds. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during handling. The compound's stability profile suggests lower environmental persistence compared to polybrominated analogs, though proper disposal methods should always be followed.

Recent patent literature reveals innovative applications of 4-(2-bromopropyl)-1,2-difluorobenzene derivatives in cancer therapeutics and neurodegenerative disease research. Several clinical-stage molecules incorporating this structural motif show promise in targeting specific protein-protein interactions. The difluorobenzene moiety appears particularly valuable for optimizing drug-like properties while maintaining target affinity.

Quality specifications for research-grade CAS 1310228-42-2 typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest inert atmosphere protection at 2-8°C to maintain long-term stability. Analytical certificates should include complete spectral characterization data to ensure reproducibility in sensitive applications.

The compound's role in click chemistry applications has gained attention recently, with researchers exploiting the bromine functionality for subsequent azide substitution or other bioorthogonal transformations. This positions 4-(2-bromopropyl)-1,2-difluorobenzene as a versatile intermediate in bioconjugation chemistry and probe development for biological systems.

Supply chain dynamics for 1310228-42-2 reflect broader trends in specialty chemicals manufacturing, with lead times varying based on scale and purity requirements. Current pricing models suggest moderate costs compared to similar fluorinated building blocks, with economies of scale applying to bulk quantities. Several contract manufacturers now include this compound in their custom synthesis portfolios.

Future research directions likely will explore novel catalytic systems for derivatizing 4-(2-bromopropyl)-1,2-difluorobenzene, particularly photoredox and electrochemical methods that align with green chemistry principles. The compound's potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) also represents an emerging application space worth monitoring.